Cas no 100700-38-7 (1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-)
![1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- structure](https://www.kuujia.com/scimg/cas/100700-38-7x300.png)
100700-38-7 structure
Product Name:1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
CAS No:100700-38-7
Molecular Formula:C29H30N4O2
Molecular Weight:466.5741
CID:157234
PubChem ID:57990
1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- Properties
Names and Identifiers
-
- 1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
- 1-Piperidinebutyronitrile,4-[3-(hydroxymethyl)-2-oxo-1-benzimidazolinyl]-a,a-diphenyl- (7CI)
- 4-[4-[3-(hydroxymethyl)-2-oxobenzimidazol-1-yl]piperidin-1-yl]-2,2-diphenylbutanenitrile
- 5-24-02-00380 (Beilstein Handbook Reference)
- Butyronitrile, 2,2-diphenyl-4-(4-(3-hydroxymethyl-2-oxo-1-benzimidaizolinyl)piperidino)-
- 1-(3-Cyano-3,3-diphenylpropyl)-4-(3-hydroxymethyl-2-oxo-1-benzimidazolinyl)-piperidine
- 100700-38-7
- DTXSID90143470
- BRN 0869542
-
- InChIKey: HLBZVDQDHZUVOU-UHFFFAOYSA-N
- Inchi: InChI=1S/C29H30N4O2/c30-21-29(23-9-3-1-4-10-23,24-11-5-2-6-12-24)17-20-31-18-15-25(16-19-31)33-27-14-8-7-13-26(27)32(22-34)28(33)35/h1-14,25,34H,15-20,22H2
- SMILES: OCN1C(=O)N(C2CCN(CCC(C3=CC=CC=C3)(C#N)C3=CC=CC=C3)CC2)C2=CC=CC=C12
Computed Properties
- Exact Mass: 466.2371
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 7
- Monoisotopic Mass: 466.237
- Heavy Atom Count: 35
- Complexity: 740
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.7
- Topological Polar Surface Area: 70.8A^2
Experimental Properties
- LogP: 4.22758
- PSA: 70.81
- Refractive Index: 1.634
- Boiling Point: 655.5°Cat760mmHg
- Flash Point: 350.2°C
- Density: 1.242
1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- Related Literature
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Xiuqiang Duan,Xuyi Wang,Chi-An Cheng,Ranran Zhou,Ziyao Hu,Junbao Yan,Lefu Mei,Xiaoxue Ma,Songjun Yao,Luoxin Wang,Hua Wang Inorg. Chem. Front., 2023,10, 1338-1347
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J. Venugopal,R. Rajeswari,S. Sundarrajan,R. Sridhar,M. Shayanti,S. Narayanan,S. Ramakrishna J. Mater. Chem., 2012,22, 5239-5253
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Xingwen Yu,Arumugam Manthiram Sustainable Energy Fuels, 2018,2, 1452-1457
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Harriott Nowell,J. Paul Attfield,Jason C. Cole,Philip J. Cox,Kenneth Shankland,Stephen J. Maginn,W. D. Sam Motherwell New J. Chem., 2002,26, 469-472
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5. Inorganic
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Zheng-Qing Huang,Jian Lin,Lin Li,Xiaoyan Liu,Ming Tian,Chuande Huang,Chun-Ran Chang,Jun Li,Xiaodong Wang Energy Environ. Sci., 2019,12, 767-779
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Chi Lun Pang,Robert Lindsay,Geoff Thornton Chem. Soc. Rev., 2008,37, 2328-2353
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Robert M. McKinlay,Scott J. Dalgarno,Peter J. Nichols,Stavroula Papadopoulos,Jerry L. Atwood,Colin L. Raston Chem. Commun., 2007, 2393-2395
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Brandi L. Schottel,Helen T. Chifotides,Kim R. Dunbar Chem. Soc. Rev., 2008,37, 68-83
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